Cas no 362688-26-4 (1-(4-methyl-1-piperazinyl)-3-Isoquinolinamine)
362688-26-4 structure
Product Name:1-(4-methyl-1-piperazinyl)-3-Isoquinolinamine
CAS No:362688-26-4
MF:C14H18N4
MW:242.319522380829
CID:1111536
PubChem ID:2825624
Update Time:2025-04-20
1-(4-methyl-1-piperazinyl)-3-Isoquinolinamine Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-methyl-1-piperazinyl)-3-Isoquinolinamine
- Oprea1_187728
- 1-(4-methyl-1-piperazinyl)-3-isoquinolinylamine
- 362688-26-4
- JUCGKLKPWQLEBV-UHFFFAOYSA-N
- DB-211025
- SCHEMBL177816
-
- Inchi: 1S/C14H18N4/c1-17-6-8-18(9-7-17)14-12-5-3-2-4-11(12)10-13(15)16-14/h2-5,10H,6-9H2,1H3,(H2,15,16)
- InChI Key: JUCGKLKPWQLEBV-UHFFFAOYSA-N
- SMILES: N1(C2C3C=CC=CC=3C=C(N)N=2)CCN(C)CC1
Computed Properties
- Exact Mass: 242.15334
- Monoisotopic Mass: 242.153146591g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 275
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 45.4Ų
Experimental Properties
- PSA: 45.39
1-(4-methyl-1-piperazinyl)-3-Isoquinolinamine Related Literature
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
362688-26-4 (1-(4-methyl-1-piperazinyl)-3-Isoquinolinamine) Related Products
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- 34803-66-2(1-(2-Pyridyl)piperazine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
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